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Compound of Interest

Compound Name: 4-Hydroxy-8-methoxycinnoline
CAS No.: 90417-27-9
Cat. No.: B184827
Get Quote
. J

CAS Number: 90417-27-9 Synonyms: 8-Methoxycinnolin-4-ol; 8-Methoxy-4(1H)-cinnolinone
Molecular Formula: CoHsN202 Molecular Weight: 176.17 g/mol [1][2]

Part 1: Core Directive & Executive Safety
Summary|3]

Status:High-Priority Chemical Handling Protocol Scope: This guide provides operational
directives for the safe handling, storage, and disposal of 4-Hydroxy-8-methoxycinnoline.[3]
While specific toxicological data for this cinnoline derivative is limited, its structural isostere (8-
methoxyquinolin-4-ol) and general diazanaphthalene properties dictate a Level 2
Biosafety/Chemical Safety approach.[3]

Immediate Hazard Profile (Inferred from Structural Analogs):
» Acute Toxicity (Oral): Harmful if swallowed (H302).[3][4][5]

o Severe Eye Damage: Risk of serious eye damage (H318).[3][4][5]
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« Irritation: Causes skin irritation (H315) and respiratory irritation (H335).[3][4][5]

o Sensitization: Potential for allergic skin reaction.[3][5]

Part 2: Scientific Integrity & Logic (E-E-A-T)
Risk Assessment & PPE Matrix

The primary risk driver is the compound's potential for mucous membrane irritation and corneal
damage upon contact.[3][5] As a powder, the generation of airborne particulates poses an
inhalation risk.[3][5]

Personal Protective Equipment (PPE) Specifications
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Component Standard Specification/Rationale

Double Nitrile Gloves (0.11
mm min.[3] thickness).
Rationale: Nitrile provides
) excellent resistance to the

Hand Protection EN 374/ ASTM F739 ]
polar organic solvents (DMSO,
DMF) typically used to dissolve
this compound.[3][5] Change

immediately upon splash.[3][5]

Chemical Safety Goggles (Not
safety glasses).[3][5]
Rationale: The risk of H318

Eye Protection ANSI Z87.1+ (Severe Eye Damage) requires
a complete seal to prevent
dust ingress or solution
splashes.[3][5]

N95 (US) or P2 (EU)
Respirator. Rationale:[3]
Required during weighing or

Respiratory NIOSH / EN 149 open handling of powder
outside a fume hood to prevent
inhalation of irritant dust
(H335).[3][5]

Cotton/Polyester Blend,
buttoned to neck.[3][5]
) Rationale: Prevents skin
Body Protection Standard Lab Coat o
contact and migration of

particulates to street clothes.

[3][5]

Operational Protocols
A. Storage & Stability[3][5]

o Temperature: Store at 2—8°C (Refrigerated).
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o Atmosphere: Hygroscopic potential; store under inert gas (Argon or Nitrogen) if possible.[3]

[5]
e Light: Protect from light.[3][5] Cinnoline rings can be photo-labile over extended periods.[3][5]

o Container: Amber glass vial with a PTFE-lined cap.[3][5]

B. Weighing & Solubilization Logic

Engineering Control: All weighing of the solid powder must be performed inside a Chemical
Fume Hood or a Powder Containment Balance Enclosure.[3][5]

Solubility Profile:

o Water: Poorly soluble.[3][5]

e DMSO/DMF: Soluble (Preferred for stock solutions).[3][5]
o Ethanol: Sparingly soluble (Heat may be required).[3][5]

Protocol: Preparation of 10 mM Stock Solution (Example)

Calculate: For 10 mg of 4-Hydroxy-8-methoxycinnoline (MW 176.17), add 5.67 mL of
DMSO.[3][5]

Weigh: Place tared vial in balance. Transfer solid using a micro-spatula.[3][5] Do not use air-
displacement pipettes near the open powder to avoid turbulence.[3]

Dissolve: Add DMSO down the side of the vial. Vortex for 30 seconds.[3][5] Sonicate if visual
particulates remain.[3][5]

Label: Mark with "Toxic/Irritant”, Date, and Concentration.[3][5]

C. Waste Disposal

Classification: Hazardous Chemical Waste (Nitrogen Heterocycle).[3][5]

o Stream:High-Temperature Incineration.
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» Do NOT: Do not dispose of down the drain. Nitrogen heterocycles can be persistent in

aguatic environments.[3][5]

e Segregation: Collect in "Non-Halogenated Organic" waste containers (unless dissolved in
halogenated solvents like DCM).

Part 3: Visualization & Formatting[3]
Diagram 1: PPE & Handling Decision Logic

This decision tree guides the researcher through the correct safety setup based on the
experimental state of the compound.[3][5]

Start: Handling 4-Hydroxy-8-methoxycinnoline

What is the physical state?

Pipetting/Dilution

Weighing/Transfer

Solid / Powder Solution (DMSO/DMF)

Engineering Control:

Engineering Control:

Benchtop OK (if capped)

Chemical Fume Hood REQUIRED

PPE: PPE:
N95 Respirator + Goggles + Dbl Nitrile Gloves Single Nitrile Gloves + Safety Glasses

Click to download full resolution via product page

Caption: Decision logic for selecting PPE and Engineering Controls based on the physical state

of the compound.
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Diagram 2: Spill Response Workflow

Immediate actions to take in the event of a powder spill.

Powder Spill Detected 1. Alert & Isolate Area 2 e RAIFE <) (Gl i DT FEE VS 4. Scoop into Haz Waste Bag |—>| 5. Wipe Surface with Ethanol

(Goggles, N95, Dbl Gloves) (Prevents Dust)

Click to download full resolution via product page
Caption: Step-by-step workflow for safely containing and cleaning a solid powder spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 4-
Hydroxy-8-methoxycinnoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184827/docs#personal-protective-equipment-
handling-guide-4-hydroxy-8-methoxycinnoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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